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Compound of Interest

Compound Name: 3,4'-Dichlorodiphenyl ether

Cat. No.: B1293640

An In-depth Technical Guide to 3,4'-Dichlorodiphenyl Ether

This technical guide provides essential information regarding the molecular properties of 3,4'-
Dichlorodiphenyl ether, tailored for researchers, scientists, and professionals in drug
development.

Quantitative Data Summary

The fundamental molecular characteristics of 3,4'-Dichlorodiphenyl ether are summarized in
the table below for straightforward reference.

Property Value Citations
Molecular Formula C12H8CI20 [1112]131[4]
Molecular Weight 239.09 g/mol

Molar Mass 239.1 g/mol [2][3]

Experimental Protocols

Synthesis of 3,4'-Dichlorodiphenyl Ether

A common method for the synthesis of 3,4'-Dichlorodiphenyl ether involves the reaction of p-
chlorophenol and 1,3-dichlorobenzene.[5][6] The general steps are as follows:
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» Preparation of the Reaction Mixture: In a reaction vessel, 1,3-dichlorobenzene, p-
chlorophenol, a base such as potassium carbonate, and a copper salt catalyst (e.g., cuprous
chloride) are combined in an organic solvent.[5][6] A common solvent system is a mixture of
an ionic liquid and dipropylene glycol methyl ethyl ether.[5] The typical molar ratio of 1,3-
dichlorobenzene, p-chlorophenol, potassium carbonate, and cuprous chloride is 6:1:1.2:0.01.

[5]16]

e Reaction Conditions: The mixture is subjected to microwave-catalyzed conditions at a power
of 500 W.[5][6] The reaction is stirred for approximately 2 hours, maintaining a temperature
between 60°C and 110°C.[5][6]

e Product Isolation and Purification: Upon completion, the reaction mixture is cooled and
filtered.[5][6] The resulting filtrate is then subjected to reduced pressure distillation to remove
the solvent and any unreacted starting materials.[5] Continued distillation yields the final
product, a colorless and transparent liquid.[5] This method has been reported to achieve a
conversion rate of 99% and a yield of 93%.[5][6]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound, its
elemental formula, and its calculated molecular weight.

3,4'-Dichlorodiphenyl ether

Molecular Formula
C12H8CI20

Molecular Weight
239.09 g/mol
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Caption: Relationship between compound, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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